Cas no 89943-82-8 (Cicletanine)

Cicletanine is a synthetic antihypertensive agent belonging to the diuretic class, specifically a furosemide-like sulfonamide derivative. It exhibits vasodilatory and natriuretic properties, making it effective in managing hypertension by reducing peripheral vascular resistance and promoting sodium excretion. The compound demonstrates a favorable pharmacokinetic profile, with rapid absorption and a moderate half-life, ensuring sustained therapeutic effects. Its mechanism of action involves inhibition of the Na⁺-K⁺-2Cl⁻ symporter in the ascending limb of the loop of Henle, leading to reduced fluid retention. Cicletanine is noted for its minimal electrolyte imbalance risk compared to traditional loop diuretics, enhancing its safety profile in long-term use.

Cicletanine structure

Product Name:Cicletanine

CAS No:89943-82-8

MF:C₁₄H₁₂ClNO₂

MW:261.703582763672

MDL:MFCD00868296

CID:93676

PubChem ID:54910

Update Time:2025-05-21

Cicletanine Chemical and Physical Properties

Names and Identifiers

- Cicletanine
- Cicletanine [USAN:INN:BAN]
- Cycletanide
- 3-(4-Chlorophenyl)-6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol
- BN-50418
- CICLETANINE [MART.]
- (+/-)-BN-1270
- Win 90,000
- D03487
- BN-1270
- CICLETANINE [INN]
- (+-)-BN-1270
- (+-)-3-(p-Chlorophenyl)-1,3-dihydro-6-methylfuro(3,4-c)pyridin-7-ol
- (+/-)BN-1270
- Cicletanina [Spanish]
- Q5119443
- Win-90000
- Cicletanine (USAN/INN)
- CICLETANINE [USAN]
- (R)-(-)-CICLETANINE
- Cicletaninum
- CVKNDPRBJVBDSS-UHFFFAOYSA-N
- NS00120855
- CHEBI:135078
- DB12766
- CICLETANINE [MI]
- (+/-)-Cicletanine
- Tenstaten
- AKOS022665941
- SCHEMBL49794
- CHEMBL191886
- 89943-82-8
- UNII-CHG7QC509W
- CICLETANINE [WHO-DD]
- 3-(4-chlorophenyl)-6-methyl-1H,3H-furo[3,4-c]pyridin-7-ol
- Justar
- DTXSID70868972
- BN-50417
- CHG7QC509W
- Cicletanina
- Furo(3,4-c)pyridin-7-ol, 3-(4-chlorophenyl)-1,3-dihydro-6-methyl-, (+-)-
- Cicletaninum [Latin]
- MDL： MFCD00868296
- Inchi： 1S/C14H12ClNO2/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9/h2-6,14,17H,7H2,1H3
- InChI Key： CVKNDPRBJVBDSS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C2C=NC(C)=C(C=2CO1)O

Computed Properties

Exact Mass: 261.0556563g/mol
Monoisotopic Mass: 261.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.4
Topological Polar Surface Area: 42.4Å²

Cicletanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K05907-100mg	CICLETANINE	89943-82-8	>95%	100mg	$100	2024-07-21
eNovation Chemicals LLC	K05907-1g	CICLETANINE	89943-82-8	>95%	1g	$400	2024-07-21
Biosynth	PDA94382-50 mg	Cicletanine	89943-82-8		50mg	$100.00	2023-01-03
Biosynth	PDA94382-100 mg	Cicletanine	89943-82-8		100MG	$160.00	2023-01-03
Biosynth	PDA94382-250 mg	Cicletanine	89943-82-8		250MG	$300.00	2023-01-03
Biosynth	PDA94382-500 mg	Cicletanine	89943-82-8		500MG	$480.00	2023-01-03
Biosynth	PDA94382-1000 mg	Cicletanine	89943-82-8		1g	$770.00	2023-01-03
eNovation Chemicals LLC	K05907-1g	CICLETANINE	89943-82-8	>95%	1g	$400	2025-02-18
eNovation Chemicals LLC	K05907-100mg	CICLETANINE	89943-82-8	>95%	100mg	$100	2025-02-18
eNovation Chemicals LLC	K05907-100mg	CICLETANINE	89943-82-8	>95%	100mg	$100	2025-02-24

Cicletanine Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Additional information on Cicletanine

Exploring Cicletanine (CAS No. 89943-82-8): A Comprehensive Overview of Its Properties and Applications

Cicletanine (CAS No. 89943-82-8) is a unique compound that has garnered significant attention in the pharmaceutical and research communities. Known for its vasodilatory and antihypertensive properties, this compound is often studied for its potential therapeutic benefits. With the increasing prevalence of cardiovascular diseases, researchers are keen to explore how Cicletanine can contribute to modern medicine.

The chemical structure of Cicletanine features a furopyridine core, which is critical for its biological activity. Its mechanism of action involves the modulation of ion channels and endothelial function, making it a subject of interest for studies related to blood pressure regulation. Given the rising global concern over hypertension, Cicletanine is frequently discussed in forums and research papers as a potential alternative to traditional treatments.

One of the most searched questions about Cicletanine is its safety profile and side effects. Clinical trials have shown that it is generally well-tolerated, with minimal adverse effects compared to other antihypertensive agents. This makes it a promising candidate for patients who experience intolerance to conventional medications. Additionally, its pharmacokinetics and metabolic pathways are areas of active research, particularly in the context of personalized medicine.

Beyond its primary use in hypertension management, Cicletanine has also been investigated for its potential role in renal protection and anti-inflammatory effects. These properties align with the growing interest in multi-target therapies, which aim to address multiple aspects of chronic diseases simultaneously. As such, Cicletanine is often mentioned in discussions about innovative drug development and precision medicine.

The market for Cicletanine is evolving, with increasing demand from both pharmaceutical companies and research institutions. Its relatively low cost and high efficacy make it an attractive option for large-scale production. Furthermore, the compound's patent status and regulatory approvals are frequently searched topics, as they influence its availability and commercial potential.

In summary, Cicletanine (CAS No. 89943-82-8) is a versatile compound with significant potential in the treatment of cardiovascular and renal conditions. Its unique properties and broad applicability make it a focal point for ongoing research and development. As the scientific community continues to uncover its full range of benefits, Cicletanine is poised to play a pivotal role in the future of therapeutic interventions.